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Compound of Interest

Compound Name: Tris(4-chlorophenyl) borate

CAS No.: 7359-58-2

Cat. No.: B1348241

Get Quote

An In-Depth Technical Guide to the Material Safety of Tris(4-chlorophenyl) borate

Introduction
Tris(4-chlorophenyl) borate (CAS RN: 7359-58-2), a boric acid triester, serves as a

specialized reagent in various domains of chemical synthesis and materials science.[1] Its

unique structure, featuring a central boron atom bonded to three 4-chlorophenyl groups via

oxygen bridges, imparts specific chemical properties that necessitate a nuanced understanding

for safe and effective handling. This guide moves beyond a standard Material Safety Data

Sheet (MSDS) to provide researchers, scientists, and drug development professionals with a

deeper, field-proven perspective on the material's characteristics. We will explore the causality

behind safety protocols, the logic of its reactivity, and best practices for its lifecycle

management in a laboratory setting.
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Understanding the fundamental properties of a chemical is the bedrock of its safe handling.

Tris(4-chlorophenyl) borate is an organoboron compound whose physical state can vary,

being described as a white or colorless to light yellow powder, lump, or clear liquid.[1] This

variability underscores the importance of consulting the supplier-specific certificate of analysis

upon receipt.

Core Identification
Identifier Value Source

Chemical Name Tris(4-chlorophenyl) borate [2]

Synonym(s)
Boric Acid Tris(4-chlorophenyl)

Ester
[1][2]

CAS Number 7359-58-2 [1][2]

Molecular Formula C₁₈H₁₂BCl₃O₃ [1][3]

Molecular Weight 393.45 g/mol [1][3]

Physicochemical Data Summary
The following table summarizes key quantitative data. The high octanol/water partition

coefficient and low calculated water solubility suggest the material is hydrophobic and likely to

persist in non-aqueous environments.[4]
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Property Value Unit
Notes &
Implications

Source

Physical State
Liquid or

Powder/Lump
-

Varies by purity

and supplier.

Handling

protocols must

adapt

accordingly.

[1][2]

Boiling Point
424.3 (at 760

mmHg)
°C

Data for the 2-

chloro isomer;

indicates low

volatility at room

temp.

[5]

Density 1.349 g/cm³

Data for the 2-

chloro isomer;

denser than

water.

[5]

Flash Point 210.4 °C

Data for the 2-

chloro isomer;

not considered

flammable under

standard lab

conditions.

[5]

logP

(octanol/water)
6.168 -

Calculated.

Indicates high

potential for

bioaccumulation.

[4]

log₁₀WS (Water

Solubility)
-5.18 mol/L

Calculated.

Extremely low

water solubility.

[4]
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Section 2: Hazard Identification and Toxicological
Profile
While specific toxicological data for Tris(4-chlorophenyl) borate is largely unavailable in

public literature, a hazard assessment can be constructed based on its chemical class (borate

ester, organochloride) and information from supplier safety data sheets for related compounds.

[5] The primary concerns are irritation upon contact and potential toxicity if ingested.

GHS Classification and Precautionary Statements
Based on related borate compounds like Potassium tetrakis(4-chlorophenyl)borate, the

following hazards should be assumed as a precautionary measure[6][7]:

Acute Toxicity, Oral (Category 3): H301 - Toxic if swallowed.[7]

Eye Irritation (Category 2A): H319 - Causes serious eye irritation.[6]

Precautionary Statements:

Prevention: Wash hands and any exposed skin thoroughly after handling. Do not eat, drink

or smoke when using this product. Wear protective gloves, clothing, and eye/face protection.

[6][7]

Response (Ingestion): If swallowed, immediately call a poison center or doctor. Rinse mouth.

[7]

Response (Eye Contact): If in eyes, rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[6]

Storage: Store locked up.[6][7]

Disposal: Dispose of contents/container to an approved waste disposal plant.[6]

Causality Insight: The irritant nature likely stems from the hydrolysis of the borate ester upon

contact with moisture on mucous membranes, potentially forming boric acid and 4-

chlorophenol. The toxicity of chlorinated phenols is well-documented, and this potential

hydrolysis product is a key contributor to the material's hazard profile.
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Section 3: Proactive Safety: Handling, Storage, and
Reactivity
A proactive approach to safety involves understanding a material's reactivity to prevent

hazardous situations before they occur. The key vulnerabilities of Tris(4-chlorophenyl) borate
are the B-O-C ester linkages and its behavior at elevated temperatures.

Chemical Reactivity and Stability
Hydrolytic Instability: The borate ester bonds are susceptible to hydrolysis. Contact with

water, especially in the presence of acid or base catalysts, will cleave these bonds to form

boric acid and 4-chlorophenol. This is a critical consideration, as it dictates storage

conditions and incompatibility with aqueous reagents unless hydrolysis is the intended

reaction.

Incompatible Materials: Avoid strong oxidizing agents, strong acids, and strong bases.

Strong oxidizers can react with the aromatic rings, while strong acids or bases will catalyze

rapid decomposition via hydrolysis.

Thermal Decomposition: At elevated temperatures, organoboron compounds can

decompose.[8] Decomposition of this material is expected to release hazardous products,

including boron oxides, hydrochloric acid, and chlorinated organic compounds. This is

particularly relevant for fire scenarios or high-temperature reactions.

The diagram below illustrates the primary points of chemical vulnerability.
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Diagram 1: Key Reactivity and Decomposition Pathways

Hydrolytic Cleavage Thermal Decomposition
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Diagram 2: Laboratory Lifecycle and Safety Workflow

1. Receive & Inspect
- Check for damage

- Verify CoA

2. Store Securely
- Cool, dry, dark

- Secondary containment
- Segregate from incompatibles

 Check-in

3. Handle with Care
- Fume hood / Glovebox
- Use appropriate PPE

- Minimize exposure time

 Retrieve for use  Return unused

4. Use in Experiment
- Grounded equipment

- Monitor reaction conditions

 Dispense reagent

Emergency: Spill Response
- Evacuate & Ventilate

- Absorb with inert material
- Collect for disposal

5. Dispose Properly
- Segregate halogenated waste
- Follow institutional guidelines

 Collect waste

Click to download full resolution via product page

Diagram 2: Laboratory Lifecycle and Safety Workflow
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Preparedness is key to mitigating the impact of an accidental exposure or spill.

First-Aid Measures
The following steps are based on general protocols for chemical exposure and should be

followed while seeking immediate medical attention. [5]

Exposure Route Protocol

Inhalation

Move the victim to fresh air. If breathing is
difficult, provide respiratory support.
Seek immediate medical attention. [5][6]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the affected skin area thoroughly with

plenty of soap and water for at least 15 minutes.

[6][7]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention. [5][6]

| Ingestion | Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention and show them the container or label. [5][7]|

Spill Management Protocol
Objective: To safely clean and decontaminate an area after a small-scale laboratory spill.

Evacuate and Ventilate: Ensure the immediate area is clear of personnel. Increase

ventilation in the area, preferably within a fume hood.

Wear Appropriate PPE: Don a lab coat, safety goggles, and chemically resistant gloves. For

larger spills or powders, respiratory protection may be necessary.

Contain and Absorb: Cover the spill with a non-combustible, inert absorbent material like

vermiculite, sand, or dry earth.
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Collect Waste: Carefully scoop the absorbed material into a labeled, sealable container for

hazardous waste. Avoid creating dust if the material is a solid.

Decontaminate: Wipe the spill area with a suitable solvent (e.g., acetone or ethanol),

followed by soap and water. Collect all cleaning materials as hazardous waste.

Waste Disposal
All waste containing Tris(4-chlorophenyl) borate, including contaminated absorbents and

cleaning materials, must be treated as hazardous waste.

Segregation: Collect in a clearly labeled, sealed container designated for halogenated

organic waste.

Compliance: Disposal must be handled by certified hazardous waste personnel in

accordance with all local, state, and federal regulations. Do not dispose of down the drain or

in regular trash.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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